4-({2-Hydroxy-4-[(4-hydroxybenzoyl)oxy]butoxy}carbonyl)benzoate

• CAS No.: 62702-48-1
• Molecular Formula: C19H17O8-
• Molecular Weight: 373.3 g/mol
• IUPAC Name: 4-[2-hydroxy-4-(4-hydroxybenzoyl)oxybutoxy]carbonylbenzoate
• InChI: InChI=1S/C19H18O8/c20-15-7-5-14(6-8-15)18(24)26-10-9-16(21)11-27-19(25)13-3-1-12(2-4-13)17(22)23/h1-8,16,20-21H,9-11H2,(H,22,23)/p-1
• InChI Key: DISRPYZXRIKHQV-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=CC=C1C(=O)[O-])C(=O)OCC(CCOC(=O)C2=CC=C(C=C2)O)O

Description

4-({2-Hydroxy-4-[(4-hydroxybenzoyl)oxy]butoxy}carbonyl)benzoate is a complex organic compound that features both hydroxyl and ester functional groups

Preparation Methods

The synthesis of 4-({2-Hydroxy-4-[(4-hydroxybenzoyl)oxy]butoxy}carbonyl)benzoate typically involves multiple steps. One common synthetic route includes the esterification of 4-hydroxybenzoic acid with a suitable alcohol under acidic conditions. The reaction conditions often require a catalyst, such as sulfuric acid, and elevated temperatures to drive the reaction to completion . Industrial production methods may involve microwave-assisted synthesis, which can enhance reaction rates and yields .

Chemical Reactions Analysis

4-({2-Hydroxy-4-[(4-hydroxybenzoyl)oxy]butoxy}carbonyl)benzoate can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form corresponding ketones or aldehydes.

Reduction: The ester groups can be reduced to alcohols using reducing agents like lithium aluminum hydride.

Substitution: The hydroxyl groups can participate in nucleophilic substitution reactions, forming ethers or esters with appropriate reagents.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like alkyl halides. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

4-({2-Hydroxy-4-[(4-hydroxybenzoyl)oxy]butoxy}carbonyl)benzoate has several scientific research applications:

Chemistry: It can be used as a precursor for the synthesis of more complex molecules.

Biology: It may serve as a probe to study enzyme activities and metabolic pathways.

Industry: It can be used in the production of polymers and as a stabilizer in various formulations

Mechanism of Action

The mechanism of action of 4-({2-Hydroxy-4-[(4-hydroxybenzoyl)oxy]butoxy}carbonyl)benzoate involves its interaction with specific molecular targets. The hydroxyl and ester groups allow it to participate in hydrogen bonding and other interactions with enzymes and receptors. These interactions can modulate the activity of enzymes and influence metabolic pathways .

Comparison with Similar Compounds

Similar compounds to 4-({2-Hydroxy-4-[(4-hydroxybenzoyl)oxy]butoxy}carbonyl)benzoate include:

4-Hydroxybenzoic acid: Known for its use in the preparation of parabens, which are preservatives in cosmetics.

Benzyl 4-hydroxybenzoate: Used as a preservative and in the synthesis of other compounds.

4-[(2-hydroxyethoxy)carbonyl]benzoic acid: A dicarboxylic acid monoester used in various chemical applications.

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and physical properties, making it suitable for specialized applications.